Cas no 100118-76-1 (2,2'-Bithiophene, 3,3',4,4'-tetramethyl-)

2,2'-Bithiophene, 3,3',4,4'-tetramethyl- structure
100118-76-1 structure
Product Name:2,2'-Bithiophene, 3,3',4,4'-tetramethyl-
CAS No:100118-76-1
MF:C12H14S2
MW:222.369560718536
CID:1124913
PubChem ID:18353951
Update Time:2025-04-20

2,2'-Bithiophene, 3,3',4,4'-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 2,2'-Bithiophene, 3,3',4,4'-tetramethyl-
    • 2-(3,4-dimethylthiophen-2-yl)-3,4-dimethylthiophene
    • 3,3',4,4'-tetramethyl-2,2'-bithiophene
    • 100118-76-1
    • AKOS025394048
    • SCHEMBL7762228
    • DTXSID50593038
    • 3,3',4,4'-tetramethyl- 2,2'-Bithiophene
    • Inchi: 1S/C12H14S2/c1-7-5-13-11(9(7)3)12-10(4)8(2)6-14-12/h5-6H,1-4H3
    • InChI Key: XICJRRJECOCSQQ-UHFFFAOYSA-N
    • SMILES: S1C=C(C)C(C)=C1C1=C(C)C(C)=CS1

Computed Properties

  • Exact Mass: 222.05382
  • Monoisotopic Mass: 222.05369279g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 56.5Ų

Experimental Properties

  • PSA: 0
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